Cas no 126828-31-7 (2-(1,3-benzoxazol-2-ylsulfanyl)ethan-1-ol)

• Product Name: 2-(1,3-benzoxazol-2-ylsulfanyl)ethan-1-ol
• CAS No: 126828-31-7
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• MDL: MFCD02042509
• CID: 4584607
• PubChem ID: 3121351
• Update Time: 2025-05-21

2-(1,3-benzoxazol-2-ylsulfanyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzoxazol-2-ylsulfanyl)ethan-1-ol
• Ethanol, 2-(2-benzoxazolylthio)-
• 2-(Benzo[d]oxazol-2-ylthio)ethan-1-ol
• 2-(1,3-benzoxazol-2-ylsulfanyl)ethanol
• AKOS008979050
• MFCD02042509
• 126828-31-7
• 2-(2-Benzoxazolylthio)ethanol
• G62985
• DTXSID201307782
• EN300-298070
• BFA82831

• MDL： MFCD02042509
• Inchi： 1S/C9H9NO2S/c11-5-6-13-9-10-7-3-1-2-4-8(7)12-9/h1-4,11H,5-6H2
• InChI Key： HRYXZHYVWWYFPY-UHFFFAOYSA-N
• SMILES： C(O)CSC1=NC2=CC=CC=C2O1

Computed Properties

• Exact Mass: 195.03539970g/mol
• Monoisotopic Mass: 195.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-(1,3-benzoxazol-2-ylsulfanyl)ethan-1-ol

2-(1,3-Benzoxazol-2-ylsulfanyl)ethan-1-ol

The compound 2-(1,3-benzoxazol-2-ylsulfanyl)ethan-1-ol (CAS No. 126828-31-7) is a structurally unique organic molecule that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its benzoxazole ring, which is a fused bicyclic structure consisting of a benzene ring and an oxazole ring. The presence of the sulfanyl group (-S-) at the 2-position of the benzoxazole ring introduces interesting electronic and steric properties, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the potential of benzoxazole derivatives in applications ranging from pharmaceuticals to advanced materials. For instance, researchers have explored the use of benzoxazole-containing molecules as fluorescent probes for bioimaging due to their excellent photostability and emission properties. In this context, 2-(1,3-benzoxazol-2-ylsulfanyl)ethan-1-ol has been investigated for its ability to act as a precursor in the synthesis of more complex fluorescent compounds. Its hydroxyl group (-OH) at the ethanolic position further enhances its versatility, allowing for easy functionalization through various chemical reactions such as esterification or etherification.

The synthesis of 2-(1,3-benzoxazol-2-ylsulfanyl)ethan-1-ol typically involves multi-step reactions, often starting from readily available starting materials like o-aminothiophenol or related benzoxazole precursors. The key steps often include nucleophilic substitution or coupling reactions to introduce the sulfanyl group and subsequent oxidation or reduction steps to achieve the desired stereochemistry and functional groups. The development of efficient synthetic routes for this compound has been an active area of research, with recent advancements focusing on green chemistry principles to minimize waste and improve yield.

In terms of physical properties, benzoxazole derivatives are known for their thermal stability and resistance to oxidative degradation. This makes them suitable for applications in high-performance polymers and thermally stable coatings. The hydroxyl group in 2-(1,3-benzoxazol-2-ylsulfanyl)ethan-1-ol also contributes to its solubility in polar solvents, which is advantageous for its use in solution-based chemical processes such as chromatography or electrophoresis.

From a biological standpoint, benzoxazole-containing compounds have shown promise in drug discovery efforts due to their ability to interact with various biological targets such as enzymes and receptors. For example, studies have demonstrated that certain benzoxazole derivatives exhibit anti-inflammatory and antioxidant activities, suggesting their potential use in therapeutic agents. While 2-(1,3-benzoxazol-2-ylsulfanyl)ethan-1-ol itself may not be directly bioactive, its derivatives could serve as leads for drug development.

Looking ahead, the integration of benzoxazole-containing molecules into advanced materials such as organic light-emitting diodes (OLEDs) and sensors is an exciting area of exploration. The unique electronic properties of these compounds make them ideal candidates for enhancing the efficiency and sensitivity of such devices. Furthermore, the development of novel synthetic methodologies for compounds like CAS No. 126828-31-7 will continue to drive innovation in both academic and industrial settings.

In conclusion, 2-(1,3-benzoxazol-2-sulfanyl)ethan-l-oL (CAS No. 126828–3l–7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its structural features make it an attractive target for further research and development, particularly in areas where functional organic molecules are required. As our understanding of its properties and capabilities grows, so too will its role in shaping new technologies and therapies.